Cas no 1805153-18-7 (Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1805153-18-7
• MF: C₁₃H₁₂BrF₂NO₂
• MW: 332.140689849854
• CID: 4945791
• Update Time: 2025-07-22

Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H12BrF2NO2/c1-2-19-12(18)5-8-4-11(13(15)16)9(6-14)3-10(8)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： CSPHTUXDXSEFLR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(CC(=O)OCC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate

Recent Advances in the Application of Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS: 1805153-18-7) in Chemical Biology and Pharmaceutical Research

Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS: 1805153-18-7) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing difluoromethyl-containing heterocycles, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. This compound's unique combination of a reactive bromomethyl group, an electron-withdrawing cyano group, and a difluoromethyl moiety makes it a versatile building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing potent kinase inhibitors. Researchers utilized Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate as a precursor to synthesize novel pyrazole derivatives showing significant activity against EGFR mutations. The difluoromethyl group was found to improve cell membrane permeability while maintaining target affinity, addressing a common challenge in kinase inhibitor development.

In agrochemical research, a recent patent (WO2023057421) describes the use of this intermediate in creating next-generation fungicides. The bromomethyl functionality allows for efficient derivatization, while the difluoromethyl group enhances the compounds' systemic movement within plants. Field trials showed that derivatives of this compound exhibited superior rainfastness and prolonged protective effects against fungal pathogens compared to current commercial products.

The synthetic accessibility of Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper reported an optimized large-scale synthesis with 78% overall yield and >99% purity, addressing previous challenges in bromomethyl group stability during purification. This development is particularly significant for industrial applications where scale-up is crucial.

Structural studies using X-ray crystallography (Acta Crystallographica Section E, 2023) have provided new insights into the conformational preferences of this molecule. The crystal structure reveals an interesting intramolecular interaction between the cyano group and the difluoromethyl moiety, which may explain its reactivity patterns in subsequent transformations. These findings are informing the design of more efficient synthetic routes for related compounds.

Emerging applications in radiopharmaceuticals have also been reported, where the bromine atom in Ethyl 4-bromomethyl-2-cyano-5-(difluoromethyl)phenylacetate serves as a potential site for radiohalogenation. Preliminary studies (Journal of Labelled Compounds and Radiopharmaceuticals, 2024) suggest that fluorine-18 labeled analogs could be useful PET tracers for imaging certain enzyme activities in vivo, opening new avenues in diagnostic agent development.

Despite these advances, challenges remain in fully exploiting the potential of this compound. Recent toxicity studies (Regulatory Toxicology and Pharmacology, 2023) indicate that certain derivatives may require structural modification to improve their safety profiles. Ongoing research is focused on developing greener synthetic methods and exploring new biological targets where the unique properties of this scaffold could provide therapeutic advantages.